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Abstract
Malononitrile dimer, chemically known as 2-aminoprop-1-ene-1,1,3-tricarbonitrile, is a highly

versatile and reactive multifunctional compound. Its unique chemical structure, featuring

multiple nitrile groups, an amino group, and a reactive methylene site, makes it a valuable

building block in modern organic synthesis. This technical guide provides a comprehensive

overview of the synthesis, physicochemical properties, and diverse chemical applications of

malononitrile dimer, with a particular focus on its utility in the construction of complex

heterocyclic scaffolds relevant to medicinal chemistry and materials science. Detailed

experimental protocols for its synthesis and key reactions, along with tabulated quantitative

data and mechanistic visualizations, are presented to facilitate its practical application in a

research and development setting.

Introduction
Malononitrile dimer is a stable, crystalline solid that serves as a pivotal precursor in a myriad

of chemical transformations.[1][2] It is readily prepared from the base-catalyzed dimerization of

malononitrile.[3] The presence of three cyano groups, a primary amine, an α,β-unsaturated

alkene system, and an acidic methylene group within a compact molecular framework bestows

upon it a rich and varied reactivity profile.[4] This allows it to participate in a wide range of

reactions, including cycloadditions, cyclocondensations, cascade reactions, and

multicomponent reactions (MCRs).[1] Consequently, malononitrile dimer has emerged as a
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privileged reactant for the diversity-oriented synthesis of a vast array of heterocyclic motifs, bis-

heterocyclic compounds, fused heterocycles, and bicyclic bridged systems.[1]

The compounds synthesized from malononitrile dimer often exhibit significant biological

activities, including potential antitumor and neurotrophic properties, making it a molecule of

great interest in drug discovery and development.[2][4] Furthermore, its utility extends to the

synthesis of dyes and pigments.[3] This guide aims to provide a detailed technical resource for

researchers and scientists, covering the fundamental properties, synthesis, and key chemical

applications of this remarkable building block.

Physicochemical and Spectral Properties
A thorough understanding of the physical and spectral properties of malononitrile dimer is

essential for its effective use in synthesis and analysis.

Physical Properties
Malononitrile dimer is typically a light pink to beige or light brownish crystalline powder.[2] It is

insoluble in water but soluble in various organic solvents.[2]

Property Value Reference(s)

CAS Number 868-54-2 [3]

Molecular Formula C₆H₄N₄ [3]

Molecular Weight 132.12 g/mol [4]

Melting Point 171-173 °C [2]

Appearance
Light pink to beige or light

brownish powder
[2]

Solubility Insoluble in water [2]

Spectral Data
The structural features of malononitrile dimer can be unequivocally confirmed through various

spectroscopic techniques.
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Technique Data Reference(s)

¹H NMR
A ¹H NMR spectrum is

available.[5]
[5]

¹³C NMR
A ¹³C NMR spectrum is

available.

IR Spectroscopy

IR (KBr, cm⁻¹): 3435, 3322,

3286, 3176 (NH₂), 2965, 2929

(aliph. CH), 2212 (CN), 1647

(amide C=O).[6]

[6]

Mass Spectrometry
A mass spectrum is publicly

available.[7]
[7]

Synthesis of Malononitrile Dimer
The most common and straightforward method for the preparation of malononitrile dimer is

the base-catalyzed self-condensation of malononitrile.

Reaction Workflow
The dimerization proceeds via a Thorpe-type reaction mechanism, where a basic catalyst

facilitates the nucleophilic attack of a malononitrile carbanion onto the nitrile group of a

second malononitrile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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